Cas no 6329-78-8 ( )

• Product Name: &nbsp
• CAS No: 6329-78-8
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 959675
• PubChem ID: 225166
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-4-hydroxyphenyl)acetamide
• 2-Brom-4-acetamino-phenol
• 3-bromo-4-hydroxyacetanilide
• 4-Acetamido-2-bromophenol
• AC1L5DU8
• AC1Q25VM
• acetic acid-(3-bromo-4-hydroxy-anilide)
• AG-K-88186
• AR-1J8434
• CTK2F3041
• Essigsaeure-(3-brom-4-hydroxy-anilid)
• NSC14286
• SureCN693623
• SCHEMBL693623
• DTXSID40279839
• NSC-14286
• DB-213456
• Acetamide, N-(3-bromo-4-hydroxyphenyl)-
• N-(3-bromo-4-hydroxy-phenyl)acetamide
• 6329-78-8
•  

• Inchi： 1S/C8H8BrNO2/c1-5(11)10-6-2-3-8(12)7(9)4-6/h2-4,12H,1H3,(H,10,11)
• InChI Key： YZUMPSIXWJTNQM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC(C)=O)O

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.677
• Boiling Point: 380.7°C at 760 mmHg
• Flash Point: 184.1°C
• Refractive Index: 1.651
• PSA: 49.33
• LogP: 2.18610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides